3-(4,5-Dimethyl-thiazol-2-yl)-phenylamine

• IUPAC Name: 3-(4,5-dimethyl-1,3-thiazol-2-yl)aniline
• InChI: InChI=1S/C11H12N2S/c1-7-8(2)14-11(13-7)9-4-3-5-10(12)6-9/h3-6H,12H2,1-2H3
• InChI Key: OIJIBDFWTAKIBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)N)C
• Molecular Formula: C11H12N2S
• DSSTOX Substance ID: DTXSID701277792
• Molecular Weight: 204.29 g/mol
• CAS RN: 134811-94-2

Description

“3-(4,5-Dimethyl-thiazol-2-yl)-phenylamine” is a chemical compound that is often used in biochemistry. It’s also known as MTT or Methylthiazolyldiphenyl-tetrazolium bromide.

Synthesis Analysis

The synthesis of this compound has been studied in various contexts. For instance, a study published in MDPI described the synthesis of a series of thiazolyl pyridines linked with a thiophene moiety via a hydrazone group. The reaction involved the use of (E)-1-(4-methyl-2-(2-(1-(thiophen-2-yl)ethylidene)hydrazinyl)thiazol-5-yl)ethanone with benzaldehyde derivatives and malononitrile.

Molecular Structure Analysis

The molecular structure of “3-(4,5-Dimethyl-thiazol-2-yl)-phenylamine” is represented by the empirical formula C18H16BrN5S. Its molecular weight is 414.32 g/mol.

Chemical Reactions Analysis

The compound is known to undergo reduction reactions. For instance, it is used in the MTT assay, where it is reduced by active mitochondria in living cells to form a dark blue product, MTT-formazan.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It is soluble in water at a concentration of 10 g/L. It is used in biochemistry due to its ability to yield a colored product upon reduction.

Mechanism of Action

The mechanism of action of “3-(4,5-Dimethyl-thiazol-2-yl)-phenylamine” is often studied in the context of cell viability assays. In the MTT assay, the compound is reduced by mitochondrial reductases in living cells to form a water-insoluble dark blue formazan.

Safety and Hazards

The safety data sheet (SDS) for “3-(4,5-Dimethyl-thiazol-2-yl)-phenylamine” should be referred to for detailed safety and hazard information.

Future Directions

The compound is widely used in cytotoxicity assays, but there are limitations and potential interferences with certain compounds. Future research may focus on improving the accuracy and reliability of these assays, or developing new assays that can overcome these limitations.

Synthesis routes and methods

Procedure details

To a solution of 3-amino-thiobenzamide (200 mg, 1.31 mmol, 1 eq.) in EtOH (4 mL) is added 3-chloro-2-butanone (140 mg, 1.31 mmol, 1 eq.). The mixture is heated at 100° C. for 72 h. After cooling to room temperature, the reaction is diluted with EtOAc and sequentially washed with saturated aqueous NaHCO3, H2O and saturated aqueous NaCl. The organic solution is dried over Na2SO4. After concentration, the residue is purified by silica gel chromatography (2:1 hexanes/EtOAc) to give 3-(4,5-Dimethyl-thiazol-2-yl)-phenylamine as a yellow oil. [MS: (ES+) 205.1 (M+1)+].